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Introduction

Sec-butylamine, systematically named butan-2-amine, is a primary aliphatic amine with the

chemical formula CH₃CH₂CH(NH₂)CH₃.[1] It is a colorless, flammable liquid characterized by a

strong, ammonia-like odor.[2][3][4] As one of the four isomers of butylamine, its structure

features an amino group attached to a secondary carbon, rendering it a chiral molecule that

exists as a pair of enantiomers, (R)-(-)-sec-butylamine and (S)-(+)-sec-butylamine.[1] This

chirality, combined with its reactivity as a primary amine, makes sec-butylamine a valuable

and versatile building block in organic synthesis.[5][6] It serves as a crucial intermediate in the

manufacturing of pharmaceuticals, agrochemicals, and specialty chemicals.[5][7][8][9] This

guide provides an in-depth overview of its chemical properties, synthesis, resolution,

applications, and biological activity for researchers, scientists, and professionals in drug

development.

Physicochemical and Spectroscopic Properties
The physical and chemical characteristics of sec-butylamine are fundamental to its application

and handling. These properties are summarized below.

Physical and Chemical Data
Quantitative data for racemic sec-butylamine is presented in the table below, compiled from

various sources.
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Property Value References

Molecular Formula C₄H₁₁N [1][10]

Molecular Weight 73.14 g/mol [2][3][10]

Appearance Colorless to yellow liquid [3][4][7]

Odor Ammonia-like, fishy [2][4][7]

Boiling Point 63 °C (145.3 °F) at 760 mmHg [3][7][10][11]

Melting Point -104 °C (-155 °F) [10][11]

Density 0.724 g/mL at 20 °C [3][10]

Vapor Pressure 178 mmHg at 25 °C [2][12]

Flash Point -9 °C to -16 °C (15 °F) [3][11][13]

Water Solubility Miscible [2][10]

pKa 10.66 [3]

Refractive Index (n²⁰/D) 1.393 - 1.394 [10][12]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of sec-butylamine.

Spectrum Type Data (Solvent: CDCl₃) References

¹H NMR

δ (ppm): 2.75 (m, 1H, CH),

1.45 (m, 2H, CH₂), 1.10 (d, 3H,

CH₃), 0.90 (t, 3H, CH₃)

[14][15][16]

¹³C NMR
δ (ppm): 48.5 (CH), 32.5

(CH₂), 22.0 (CH₃), 10.5 (CH₃)
[14][17]

Infrared (IR)

Key Peaks (cm⁻¹): 3360 (N-H

stretch), 2960 (C-H stretch),

1590 (N-H bend), 1460 (C-H

bend)

[14][17]
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Synthesis and Chiral Resolution
The synthesis of sec-butylamine typically results in a racemic mixture, which then often

requires resolution into its constituent enantiomers for specific applications, particularly in

pharmaceuticals.

Synthesis of Racemic sec-Butylamine
A prevalent industrial method for synthesizing sec-butylamine is the reductive amination of 2-

butanone (methyl ethyl ketone).[4][7] This process involves the reaction of the ketone with

ammonia in the presence of a reducing agent and a metal catalyst.

Objective: To synthesize racemic sec-butylamine from 2-butanone.

Materials:

2-Butanone

Anhydrous ammonia

Hydrogen gas (H₂)

Raney Nickel (or other suitable catalyst, e.g., Ni, Co)[4][7]

Ethanol (solvent)

High-pressure autoclave reactor

Filtration apparatus

Distillation apparatus

Procedure:

Reactor Charging: A high-pressure autoclave is charged with 2-butanone, ethanol as the

solvent, and a catalytic amount of Raney Nickel.

Ammoniation: The reactor is sealed and purged with nitrogen. Anhydrous ammonia is then

introduced into the reactor in excess.
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Hydrogenation: The reactor is pressurized with hydrogen gas. The mixture is heated and

stirred vigorously. The reaction is typically maintained at elevated temperature and pressure

to facilitate the reductive amination process.

Reaction Monitoring: The reaction progress is monitored by measuring hydrogen uptake.

The reaction is considered complete when hydrogen consumption ceases.

Cooling and Depressurization: Upon completion, the reactor is cooled to room temperature,

and excess ammonia and hydrogen are carefully vented.

Catalyst Removal: The reaction mixture is filtered to remove the Raney Nickel catalyst.

Purification: The filtrate, containing sec-butylamine, ethanol, and any unreacted starting

material, is subjected to fractional distillation. The lower-boiling sec-butylamine (bp 63 °C) is

collected.

Characterization: The final product is characterized using NMR and IR spectroscopy to

confirm its identity and purity.

Chiral Resolution of (±)-sec-Butylamine
Since many biological systems exhibit stereospecificity, the separation of racemic sec-
butylamine into its (R) and (S) enantiomers is often a critical step.[18] Classical resolution via

the formation of diastereomeric salts is a well-established method.[10][19]

Objective: To separate (±)-sec-butylamine into its (R) and (S) enantiomers using a chiral

resolving agent.

Materials:

Racemic (±)-sec-butylamine

(L)-(+)-Tartaric acid (chiral resolving agent)

Methanol (solvent)

Diethyl ether
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10% Sodium hydroxide (NaOH) solution

Drying agent (e.g., anhydrous MgSO₄)

Büchner funnel and filter paper

Separatory funnel

Polarimeter

Procedure:

Salt Formation: (±)-sec-butylamine is dissolved in methanol. A stoichiometric amount of (L)-

(+)-tartaric acid, also dissolved in methanol, is added slowly to the amine solution.

Fractional Crystallization: The solution is cooled, which induces the precipitation of one of the

diastereomeric salts, for example, ((S)-sec-butylammonium (L)-tartrate), which is typically

less soluble. The crystals are collected by vacuum filtration. The mother liquor contains the

more soluble diastereomeric salt, ((R)-sec-butylammonium (L)-tartrate).

Purification of Diastereomer: The collected crystals are recrystallized from a minimal amount

of hot methanol to improve diastereomeric purity.

Liberation of the Free Amine: The purified diastereomeric salt is dissolved in water and

treated with an excess of 10% NaOH solution to deprotonate the ammonium ion, liberating

the free (S)-sec-butylamine.

Extraction and Isolation: The free amine is extracted from the aqueous solution using diethyl

ether. The organic layers are combined, dried over anhydrous MgSO₄, filtered, and the

solvent is removed by distillation to yield the enantiopure (S)-sec-butylamine.

Enantiomeric Purity Analysis: The optical rotation of the isolated enantiomer is measured

using a polarimeter and compared to the literature value to determine its enantiomeric

excess (ee). The procedure can be repeated on the mother liquor to isolate the (R)-

enantiomer.

Chemical Reactions and Industrial Applications
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Sec-butylamine's utility stems from the reactivity of its primary amino group, making it a key

precursor in various chemical syntheses.

Pharmaceutical and Agrochemical Synthesis: It is a fundamental building block for creating

more complex molecules with biological activity.[5][6] For example, it is used in the

production of the herbicide Bromacil.[1] Its incorporation into a molecule can influence

properties like lipophilicity and bioavailability.

Fungicide: Sec-butylamine has been used as a fumigant fungicide to control diseases on

potatoes and citrus fruits.[2][4][7]

Corrosion Inhibitor: It can be used to form a protective layer on metal surfaces, thereby

preventing corrosion.[5]

Rubber Chemicals: It serves as an intermediate in the production of rubber accelerators.[4]

[5]

The following diagram illustrates the general workflow for utilizing sec-butylamine as a chiral

building block.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b7767611?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/sec-butylamine-dic474241.html
https://www.amerigoscientific.com/resource-amines-versatile-building-blocks-in-organic-chemistry-and-beyond.html
https://en.wikipedia.org/wiki/Sec-Butylamine
https://www.benchchem.com/product/b7767611?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sec-Butylamine
https://wap.guidechem.com/encyclopedia/sec-butylamine-dic17940.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6853095.htm
https://wap.guidechem.com/encyclopedia/sec-butylamine-dic474241.html
https://wap.guidechem.com/encyclopedia/sec-butylamine-dic17940.html
https://wap.guidechem.com/encyclopedia/sec-butylamine-dic474241.html
https://www.benchchem.com/product/b7767611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Synthetic Workflow of Chiral sec-Butylamine
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Diagram 1: Synthetic Workflow of Chiral sec-Butylamine

Biological Activity and Mechanism of Action
The primary documented biological activity of sec-butylamine is its fungistatic action,

particularly against Penicillium digitatum.

The proposed mechanism involves the inhibition of the pyruvate dehydrogenase complex

(PDH).[2] This multi-enzyme complex is crucial for cellular respiration, linking glycolysis to the

tricarboxylic acid (TCA) cycle by converting pyruvate into acetyl-CoA. Sec-butylamine acts as

a competitive inhibitor with respect to pyruvate, effectively disrupting the fungus's central

metabolism and preventing its growth.[2]

The diagram below illustrates this inhibitory action.
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Diagram 2: Mechanism of Fungistatic Action
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Diagram 2: Mechanism of Fungistatic Action

Safety and Handling
Sec-butylamine is a hazardous substance that requires strict safety protocols.

Hazards:

Flammability: It is a highly flammable liquid and vapor. Vapors are heavier than air and

may travel to an ignition source and flash back.[11][13]

Corrosivity: The substance is corrosive to the eyes, skin, and respiratory tract, capable of

causing severe burns.[11][12][13]

Toxicity: It is harmful if swallowed or inhaled.[11][12] Acute exposure can cause irritation,

respiratory distress, and central nervous system effects.[4][11]
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Environmental Hazard: Sec-butylamine is very toxic to aquatic life.[12][20]

Handling and Storage:

Use only in well-ventilated areas or under a chemical fume hood.[2][20]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles with a face shield, and protective clothing.[8][13][21]

Keep away from heat, sparks, open flames, and other ignition sources.[13][21] Use

explosion-proof electrical equipment.[13][20]

Store in a cool, dry, well-ventilated area, separated from strong acids and oxidizing agents.

[13] Keep containers tightly closed.[20]

First Aid:

Skin Contact: Immediately remove contaminated clothing and rinse the skin with plenty of

water for at least 15 minutes.[11][13] Seek immediate medical attention.[21]

Eye Contact: Immediately rinse eyes with plenty of water for several minutes. Remove

contact lenses if possible.[13][20][21] Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[13][20]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[13][20]

Conclusion
Sec-butylamine is a primary aliphatic amine of significant industrial importance. Its value is

derived from its chirality and the reactivity of its amino group, which establish it as a versatile

intermediate in the synthesis of a wide range of products, from pharmaceuticals to

agrochemicals. A thorough understanding of its physicochemical properties, synthetic routes,

and biological activity is essential for its effective and safe utilization in research and

development. The protocols and data presented in this guide offer a technical foundation for

professionals working with this fundamental chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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